Cas no 2171756-68-4 (3-{3-(dibenzylamino)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{3-(dibenzylamino)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171756-68-4
• MF: C₃₆H₃₇N₃O₅
• MW: 591.696089506149
• CID: 6181140
• PubChem ID: 165536875
• Update Time: 2025-11-03

3-{3-(dibenzylamino)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-(dibenzylamino)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1516127
• 3-{[3-(dibenzylamino)propyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171756-68-4

• Inchi： 1S/C36H37N3O5/c40-34(41)22-33(38-36(43)44-25-32-30-18-9-7-16-28(30)29-17-8-10-19-31(29)32)35(42)37-20-11-21-39(23-26-12-3-1-4-13-26)24-27-14-5-2-6-15-27/h1-10,12-19,32-33H,11,20-25H2,(H,37,42)(H,38,43)(H,40,41)
• InChI Key： MSKCMZHLWXRFGM-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NCCCN(CC1C=CC=CC=1)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 591.27332129g/mol
• Monoisotopic Mass: 591.27332129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 44
• Rotatable Bond Count: 15
• Complexity: 875
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 108Ų

Additional information on 3-{3-(dibenzylamino)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-{3-(Dibenzylamino)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid: A Comprehensive Overview

3-{3-(Dibenzylamino)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a complex organic compound with the CAS registry number 2171756-68-4. This compound belongs to the class of amino acids modified with specific protecting groups, making it a valuable molecule in various chemical and biochemical applications. The structure of this compound is characterized by the presence of a dibenzylamino group and a fluorenylmethoxycarbonyl (Fmoc) group, both of which play critical roles in its functionality and reactivity.

The dibenzylamino group is a well-known protecting group for amines, providing stability during chemical reactions. Similarly, the Fmoc group is widely used in peptide synthesis to protect amino groups during solid-phase synthesis. The combination of these groups in the same molecule makes 2171756-68-4 a unique compound with potential applications in drug discovery, peptide synthesis, and other areas of organic chemistry.

Recent studies have highlighted the importance of such modified amino acids in the development of bioactive molecules. For instance, researchers have explored the use of Fmoc-protected amino acids in the synthesis of cyclic peptides, which are known for their potent biological activities. The dibenzylamino group has also been utilized in the design of prodrugs, where it serves as a bioisosteric replacement for hydroxyl groups, enhancing drug stability and bioavailability.

The synthesis of 2171756-68-4 involves multi-step reactions, including nucleophilic substitutions and coupling reactions. The choice of reagents and reaction conditions is crucial to ensure high yields and purity. For example, the formation of the Fmoc group typically requires activation with a coupling agent such as HATU or EDCl, followed by deprotection under acidic or enzymatic conditions.

In terms of applications, 2171756-68-4 has shown promise in peptide synthesis as a building block for constructing complex polypeptides. Its dual protection system allows for sequential deprotection steps, enabling precise control over the synthesis process. Additionally, this compound has been used in medicinal chemistry to design small-molecule inhibitors targeting specific enzymes or receptors.

Recent advancements in analytical techniques have provided deeper insights into the properties of 2171756-68-4. For example, high-resolution mass spectrometry has been employed to confirm its molecular formula and purity. Furthermore, nuclear magnetic resonance (NMR) spectroscopy has been used to study its conformational dynamics and interactions with other molecules.

The biological evaluation of 2171756-68-4 has revealed interesting pharmacological properties. In vitro assays have demonstrated its ability to inhibit certain kinases and proteases, suggesting potential therapeutic applications in oncology and inflammation. However, further studies are required to fully understand its mechanism of action and toxicity profile.

In conclusion, 3-{3-(Dibenzylamino)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No 2171756-68-4) is a versatile compound with significant potential in chemical synthesis and drug discovery. Its unique structure and functional groups make it an invaluable tool for researchers working in the fields of organic chemistry, biochemistry, and pharmacology.